Cas no 2413379-84-5 ((3-methanesulfonylphenyl)hydrazine hydrochloride)

• Product Name: (3-methanesulfonylphenyl)hydrazine hydrochloride
• CAS No: 2413379-84-5
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• CID: 5835695
• PubChem ID: 138454859
• Update Time: 2025-05-24

(3-methanesulfonylphenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-methanesulfonylphenyl)hydrazine hydrochloride
• (3-(Methylsulfonyl)phenyl)hydrazine hydrochloride
• (3-(Methylsulfonyl)phenyl)hydrazinehydrochloride
• 2413379-84-5
• 2306278-21-5
• EN300-20883685

• Inchi： 1S/C7H10N2O2S.ClH/c1-12(10,11)7-4-2-3-6(5-7)9-8;/h2-5,9H,8H2,1H3;1H
• InChI Key： ZHOVXNVTZGPAFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(NN)C=1)(=O)(=O)C.Cl

Computed Properties

• Exact Mass: 222.0229765g/mol
• Monoisotopic Mass: 222.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on (3-methanesulfonylphenyl)hydrazine hydrochloride

(3-Methanesulfonylphenyl)Hydrazine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2413379-84-5, commonly referred to as (3-methanesulfonylphenyl)hydrazine hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of hydrazine, a versatile building block in chemical synthesis, and its structure incorporates a methanesulfonyl group attached to a phenyl ring. The presence of the methanesulfonyl group introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (3-methanesulfonylphenyl)hydrazine hydrochloride. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize its production. The hydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous media, which facilitates its use in biological assays and further chemical modifications.

The structural features of (3-methanesulfonylphenyl)hydrazine hydrochloride make it an intriguing candidate for exploring its pharmacological potential. Studies have demonstrated that this compound exhibits notable bioactivity, particularly in the context of enzyme inhibition and receptor modulation. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting its potential as a lead compound in drug discovery efforts targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, (3-methanesulfonylphenyl)hydrazine hydrochloride has found utility in organic synthesis as a versatile intermediate. Its reactivity under various reaction conditions allows for the construction of complex molecular architectures. For example, it can serve as a precursor for the synthesis of heterocyclic compounds, which are of great interest due to their widespread presence in natural products and pharmaceutical agents.

From an analytical standpoint, the characterization of (3-methanesulfonylphenyl)hydrazine hydrochloride has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have not only improved the accuracy of analytical methods but also facilitated quality control measures in industrial settings.

Looking ahead, the continued exploration of (3-methanesulfonylphenyl)hydrazine hydrochloride is expected to yield further insights into its chemical reactivity and biological activity. Collaborative efforts between chemists and biologists are likely to uncover novel applications for this compound, particularly in the development of innovative therapeutic agents. As research progresses, the integration of computational chemistry tools with experimental studies will undoubtedly play a pivotal role in advancing our understanding of this compound's properties and potential.